Cas no 1866115-06-1 (3-(1-methylpyrrolidin-2-yl)methoxypiperidine)

• Product Name: 3-(1-methylpyrrolidin-2-yl)methoxypiperidine
• CAS No: 1866115-06-1
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6138252
• PubChem ID: 130935177
• Update Time: 2025-07-16

3-(1-methylpyrrolidin-2-yl)methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpyrrolidin-2-yl)methoxypiperidine
• 3-[(1-methylpyrrolidin-2-yl)methoxy]piperidine
• 1866115-06-1
• EN300-1789281

• Inchi： 1S/C11H22N2O/c1-13-7-3-4-10(13)9-14-11-5-2-6-12-8-11/h10-12H,2-9H2,1H3
• InChI Key： UJDLFLYJONDNOP-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)CC1CCCN1C

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.5Ų

Additional information on 3-(1-methylpyrrolidin-2-yl)methoxypiperidine

3-(1-methylpyrrolidin-2-yl)methoxypiperidine: An Overview of CAS No. 1866115-06-1

3-(1-methylpyrrolidin-2-yl)methoxypiperidine (CAS No. 1866115-06-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 3-(1-methylpyrrolidin-2-yl)methoxypiperidine is composed of a piperidine ring linked to a methoxy group and a 1-methylpyrrolidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperidine ring, a common structural motif in many bioactive compounds, contributes to the compound's ability to interact with various biological targets. The methoxy group enhances the lipophilicity and metabolic stability of the molecule, while the 1-methylpyrrolidine moiety adds to its conformational flexibility and binding affinity.

The synthesis of 3-(1-methylpyrrolidin-2-yl)methoxypiperidine has been explored using various methodologies. One common approach involves the reaction of 3-methoxypiperidine with 2-chloro-N-methylpyrrolidine in the presence of a suitable base. This method yields high purity and yield, making it a preferred choice for large-scale production. Another synthetic route involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling, which allows for the efficient construction of the desired molecular framework.

In terms of biological activities, 3-(1-methylpyrrolidin-2-yl)methoxypiperidine has demonstrated significant potential in several areas. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve modulation of intracellular signaling pathways and reduction of oxidative stress.

One notable application of 3-(1-methylpyrrolidin-2-yl)methoxypiperidine is in the development of novel analgesics. Preclinical studies have demonstrated that this compound effectively reduces pain sensitivity without causing significant side effects commonly associated with traditional analgesics such as opioids. This makes it an attractive candidate for further clinical investigation and potential therapeutic use.

Beyond its therapeutic applications, 3-(1-methylpyrrolidin-2-yl)methoxypiperidine has also been studied for its potential as a research tool in understanding cellular processes. Its ability to selectively modulate specific receptors and signaling pathways makes it a valuable probe for investigating disease mechanisms and identifying new drug targets.

In conclusion, 3-(1-methylpyrrolidin-2-yl)methoxypiperidine (CAS No. 1866115-06-1) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and research tools.